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Compound of Interest

Compound Name: (Z)-hex-2-enamide

Cat. No.: B3057519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of (Z)-hex-2-
enamide in various organic solvents. Due to a lack of specific quantitative data in publicly

available literature, this document presents estimated solubility values based on the known

properties of structurally similar compounds, such as hexanamide, and general principles of

amide solubility. Furthermore, this guide details a comprehensive experimental protocol for the

precise determination of (Z)-hex-2-enamide solubility, enabling researchers to generate

accurate data for their specific applications.

Estimated Solubility of (Z)-hex-2-enamide
The following table summarizes the estimated solubility of (Z)-hex-2-enamide in a range of

common organic solvents at standard temperature and pressure (25 °C, 1 atm). These

estimations are derived from the solubility characteristics of hexanamide and the expected

influence of the carbon-carbon double bond in the (Z) configuration on intermolecular

interactions. The presence of the double bond may slightly alter polarity and crystal lattice

energy compared to its saturated analog, hexanamide.
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Solvent Chemical Formula Solvent Type
Estimated
Solubility ( g/100
mL)

Methanol CH₃OH Polar Protic Highly Soluble (>10)

Ethanol C₂H₅OH Polar Protic Highly Soluble (>10)

Acetone C₃H₆O Polar Aprotic Soluble (1-10)

Dichloromethane CH₂Cl₂ Halogenated Soluble (1-10)

Diethyl Ether (C₂H₅)₂O Ethereal
Sparingly Soluble

(0.1-1)

Hexane C₆H₁₄ Nonpolar Insoluble (<0.1)

Toluene C₇H₈ Aromatic
Sparingly Soluble

(0.1-1)

Dimethyl Sulfoxide

(DMSO)
(CH₃)₂SO Polar Aprotic Very Soluble (>20)

Disclaimer: The data presented in this table are estimations and should be used as a

preliminary guide. For precise quantitative analysis, experimental determination of solubility is

strongly recommended.

Experimental Protocol for Quantitative Solubility
Determination
To obtain accurate and reproducible solubility data for (Z)-hex-2-enamide, the following

isothermal equilibrium method is recommended. This method involves saturating a solvent with

the solute at a constant temperature and then determining the concentration of the dissolved

solute.

Materials and Equipment:

(Z)-hex-2-enamide (high purity)

Selected organic solvents (analytical grade)
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Temperature-controlled shaker or incubator

Analytical balance (± 0.0001 g)

Vials with screw caps

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or Gas Chromatography (GC) system

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of (Z)-hex-2-enamide to a series of vials, each containing a known

volume (e.g., 5 mL) of a different organic solvent. The excess solid should be clearly

visible.

Securely cap the vials to prevent solvent evaporation.

Place the vials in a temperature-controlled shaker set to the desired temperature (e.g., 25

°C).

Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed in the temperature-

controlled environment for at least 2 hours to allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed syringe to

avoid precipitation upon cooling.

Immediately filter the collected supernatant through a syringe filter into a clean, pre-

weighed vial to remove any undissolved microparticles.
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Quantification of Dissolved Solute:

Accurately weigh the vial containing the filtered solution to determine the mass of the

solution.

Evaporate the solvent from the vial under a gentle stream of nitrogen or in a vacuum oven

at a temperature that does not cause degradation of the solute.

Once the solvent is completely removed, weigh the vial again to determine the mass of the

dissolved (Z)-hex-2-enamide.

Alternatively, the concentration of (Z)-hex-2-enamide in the filtered solution can be

determined using a pre-calibrated HPLC or GC method.

Data Analysis and Reporting:

Calculate the solubility in g/100 mL using the following formula: Solubility ( g/100 mL) =

(mass of dissolved solute / volume of solvent) * 100

If using a chromatographic method, determine the concentration from the calibration curve

and convert it to the desired units.

Repeat the experiment at least three times for each solvent to ensure reproducibility and

report the average solubility with the standard deviation.

Experimental Workflow for Solubility Determination
The following diagram illustrates the logical steps involved in the experimental determination of

the solubility of (Z)-hex-2-enamide.
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Preparation

Equilibration

Sampling & Analysis

Result

Start: Obtain pure (Z)-hex-2-enamide and solvents

Add excess (Z)-hex-2-enamide to solvent in vials

Securely cap vials

Agitate at constant temperature (e.g., 24-48h)

Allow undissolved solid to settle

Withdraw supernatant

Filter supernatant

Quantify solute concentration (e.g., gravimetric, HPLC/GC)

Calculate solubility (g/100mL)

End: Report average solubility and standard deviation

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of (Z)-hex-2-enamide.
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[https://www.benchchem.com/product/b3057519#solubility-of-z-hex-2-enamide-in-different-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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